Cas no 2173992-30-6 (rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride)

• Product Name: rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride
• CAS No: 2173992-30-6
• MF: C₇H₁₂ClNO₂
• MW: 177.628681182861
• MDL: MFCD31617779
• CID: 4770666
• PubChem ID: 154814140
• Update Time: 2026-02-26

rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride
• rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride
• (1S,2R,6S)-3-Azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride
• tans-3-azabicyclo[4.1.0]heptane-2-carboxylic acid hydrochloride
• 2173992-30-6
• AS-78672
• CS-0182761
• (1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride

• MDL： MFCD31617779
• Inchi： 1S/C7H11NO2.ClH/c9-7(10)6-5-3-4(5)1-2-8-6;/h4-6,8H,1-3H2,(H,9,10);1H/t4-,5+,6-;/m1./s1
• InChI Key： DKXUTVCDDGFMPM-KJESCUSBSA-N
• SMILES： Cl.OC([C@H]1[C@H]2C[C@H]2CCN1)=O

Computed Properties

• Exact Mass: 177.0556563g/mol
• Monoisotopic Mass: 177.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride

Comprehensive Overview of rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride (CAS No. 2173992-30-6)

The compound rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride (CAS No. 2173992-30-6) is a structurally unique bicyclic amino acid derivative with significant potential in pharmaceutical and biochemical research. Its azabicyclo core and carboxylic acid functionality make it a valuable building block for drug discovery, particularly in the development of novel therapeutics targeting neurological and metabolic disorders. Researchers are increasingly interested in this compound due to its stereochemical complexity and potential applications in peptide mimetics and enzyme inhibition.

In recent years, the demand for chiral building blocks like rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. This compound's hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental conditions. Its CAS No. 2173992-30-6 is frequently searched in scientific databases, reflecting its growing relevance in high-throughput screening and structure-activity relationship (SAR) studies.

The 3-azabicyclo[4.1.0]heptane scaffold is particularly noteworthy for its conformational rigidity, which can improve bioavailability and target selectivity in drug candidates. This aligns with current trends in fragment-based drug design, where researchers prioritize compact, rigid structures to optimize binding affinity. Additionally, the compound's carboxylic acid group allows for further derivatization, enabling the creation of prodrugs or bioconjugates for targeted delivery systems.

From a synthetic perspective, rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride poses intriguing challenges due to its stereocenters and bicyclic framework. Modern techniques such as flow chemistry and catalytic asymmetric hydrogenation are being explored to streamline its production. These innovations address the broader pharmaceutical industry's need for cost-effective and scalable synthetic routes, a topic frequently discussed in green chemistry forums.

Beyond its pharmaceutical applications, this compound has garnered attention in chemical biology for probing enzyme mechanisms and protein-protein interactions. Its azabicyclo structure mimics natural transition states, making it a useful tool for studying protease inhibition and signal transduction pathways. Such applications are highly relevant to ongoing research in cancer therapeutics and neurodegenerative diseases, areas where users often search for innovative small molecules.

In summary, rel-(1S,2R,6S)-3-azabicyclo[4.1.0]heptane-2-carboxylic acid;hydrochloride (CAS No. 2173992-30-6) represents a versatile and scientifically compelling compound. Its unique structure, combined with its potential in drug discovery and chemical biology, ensures its continued prominence in research. As the scientific community seeks new molecular entities with improved efficacy and safety profiles, this compound is poised to play a pivotal role in future breakthroughs.